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Compound of Interest

Compound Name: Ethylammonium acetate

Cat. No.: B1259700

Get Quote

For immediate release

This technical guide provides an in-depth overview of ethylammonium acetate, a protic ionic

liquid, detailing its chemical identifiers, physicochemical properties, and experimental protocols

for its synthesis and characterization. This document is intended for researchers, scientists,

and professionals in drug development and chemical synthesis.

Chemical Identifiers and Physicochemical
Properties
Ethylammonium acetate is an organoammonium salt formed from the reaction of ethylamine

and acetic acid.[1] Below is a summary of its key identifiers and properties.

Table 1: Chemical Identifiers for Ethylammonium Acetate
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Identifier Value Source

CAS Number 25596-29-6 PubChem

Molecular Formula C4H11NO2 PubChem

IUPAC Name ethylazanium acetate PubChem

Synonyms
Ethanamine, acetate;

Ethylamine acetate
PubChem

SMILES CC[NH3+].CC(=O)[O-] PubChem

InChI

InChI=1S/C2H7N.C2H4O2/c1-

2-3;1-2(3)4/h2-3H2,1H3;1H3,

(H,3,4)

PubChem

InChIKey
QRMKTNANRJCRCY-

UHFFFAOYSA-N
PubChem

Table 2: Physicochemical Properties of Ethylammonium Acetate

Property Value Remarks Source

Molecular Weight 105.14 g/mol Computed PubChem

Exact Mass 105.078978594 Da Computed PubChem

Topological Polar

Surface Area
63.3 Å² Computed PubChem

Hydrogen Bond Donor

Count
2 Computed PubChem

Hydrogen Bond

Acceptor Count
3 Computed PubChem

Crystal System Trigonal
Experimental data for

the crystal structure.
PubChem[1]

Space Group P 3 2
Experimental data for

the crystal structure.
PubChem[1]
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Experimental Protocols
Synthesis of Ethylammonium Acetate
The synthesis of protic ionic liquids like ethylammonium acetate involves a neutralization

reaction between a Brønsted acid and a Brønsted base. The following is a generalized

laboratory procedure adapted from established methods for preparing similar alkylammonium

salts.

Materials:

Ethylamine (aqueous solution, e.g., 70%)

Glacial acetic acid (≥99.7%)

Acetone

Dry ice

Round-bottom flask

Dropping funnel

Magnetic stirrer and stir bar

Rotary evaporator

Procedure:

Place a known molar amount of ethylamine solution into a three-necked round-bottom flask

equipped with a magnetic stir bar and a dropping funnel.

Cool the flask to -78 °C using an acetone/dry ice bath to control the exothermic reaction.

Slowly add an equimolar amount of glacial acetic acid dropwise to the cooled and stirring

ethylamine solution.

After the addition is complete, allow the mixture to slowly warm to room temperature and

continue stirring for several hours to ensure the reaction goes to completion.
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Remove the water from the resulting solution using a rotary evaporator. This is typically done

by heating the mixture to around 80 °C under vacuum. A slight excess of the more volatile

component (ethylamine) can be used and removed during this step.

The final product should be a viscous liquid, which is the ethylammonium acetate ionic

liquid.

Safety Precautions: The reaction is highly exothermic and should be performed in a well-

ventilated fume hood. Appropriate personal protective equipment (PPE), including safety

goggles, gloves, and a lab coat, must be worn.

Characterization Methods
NMR spectroscopy is a primary technique for confirming the structure of the synthesized

ethylammonium acetate.

Sample Preparation: For ¹H and ¹³C NMR, dissolve a small amount of the synthesized

ethylammonium acetate in a deuterated solvent such as deuterium oxide (D₂O) or dimethyl

sulfoxide-d₆ (DMSO-d₆).

Expected ¹H NMR Spectral Features:

A triplet corresponding to the methyl protons (-CH₃) of the ethyl group.

A quartet corresponding to the methylene protons (-CH₂-) of the ethyl group.

A singlet for the protons of the ammonium group (-NH₃⁺), which may be broad and its

chemical shift can be concentration and solvent dependent.

A singlet for the methyl protons of the acetate group (CH₃COO⁻).

Expected ¹³C NMR Spectral Features:

A peak for the methyl carbon of the ethyl group.

A peak for the methylene carbon of the ethyl group.

A peak for the methyl carbon of the acetate group.
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A peak for the carboxyl carbon of the acetate group.

FT-IR spectroscopy is used to identify the functional groups present in ethylammonium
acetate.

Sample Preparation: A spectrum can be obtained by placing a drop of the neat liquid sample

between two potassium bromide (KBr) plates to form a thin film.

Expected FT-IR Absorption Bands:

Broad N-H stretching vibrations in the range of 3000-3300 cm⁻¹ for the ammonium group.

C-H stretching vibrations around 2800-3000 cm⁻¹.

Asymmetric and symmetric stretching vibrations of the carboxylate group (COO⁻) typically

appearing as strong bands around 1550-1610 cm⁻¹ and 1400-1450 cm⁻¹, respectively.

N-H bending vibrations around 1500-1600 cm⁻¹.

Workflow for Synthesis and Characterization
The following diagram illustrates the logical workflow for the synthesis and subsequent

characterization of ethylammonium acetate.

Synthesis
Characterization

Ethylamine

Neutralization Reaction

Acetic Acid

Purification
(Rotary Evaporation) Ethylammonium AcetateYields

NMR Spectroscopy
(¹H, ¹³C)

FT-IR Spectroscopy

Click to download full resolution via product page
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Caption: Workflow for the synthesis and characterization of ethylammonium acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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